2,4-Dichloro-1-(4-nitrophenoxy)benzene
2,4-Dichloro-1-(4-nitrophenoxy)benzene
Nitrofen is a white, crystalline, solid, combustible, chlorinated compound. Nitrofen was used as an herbicide, but is no longer used or manufactured in the United States. Exposure to nitrofen irritates the skin, eyes and respiratory tract and affects the blood and central nervous system. This substance is teratogenic and carcinogenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05)
Nitrofen appears as colorless crystals or black solid. Used as a pre- or post-emergence herbicide.
Nitrofen, also known as TOK or nitrophen, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Nitrofen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nitrofen is primarily located in the membrane (predicted from logP).
